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Introduction

Morin hydrate is a naturally occurring flavonoid found in various plants, including members of
the Moraceae and Rosaceae families.[1][2] It has garnered significant interest in the scientific
community due to its wide range of biological activities, including antioxidant, anti-inflammatory,
anticancer, and hepatoprotective effects.[1][2][3][4] Morin hydrate exerts its pharmacological
effects by modulating several key cellular signaling pathways, such as NF-kB, MAPK, and Wnt/
B-catenin.[1][5] This document provides a detailed protocol for the preparation and storage of
Morin hydrate stock solutions for in vitro research applications.

Physicochemical and Solubility Data

Proper preparation of a Morin hydrate stock solution is critical for accurate and reproducible
experimental results. The following tables summarize the key physicochemical properties and
solubility data for Morin hydrate.

Table 1: Physicochemical Properties of Morin Hydrate
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Property Value Reference
CAS Number 654055-01-3 [6]
Molecular Formula C15H1007 - xH20 [6]
Molecular Weight 320.25 g/mol (monohydrate) [6]
Light yellow to brown
Appearance [7]
powder/crystal

Table 2: Solubility of Morin Hydrate

Solvent Solubility Reference
Dimethyl Sulfoxide (DMSO) 64 mg/mL (199.84 mM) [6]
1 mg/mL (for stock
Ethanol ) [8]
preparation)
Methanol Soluble [2]
Water (pH 7.0) 28.72 pg/mL [8]
Phosphate Buffered Saline
54.86 pg/mL (8]
(PBS, pH 7.4)
0.1 NHCI(pH 1.2) 32.69 pg/mL [8]
Tris Base Buffer (pH 9.0) 505.9 pg/mL [8]

Note: The solubility of Morin hydrate in aqueous solutions is pH-dependent, with increased
solubility at higher pH.[8]

Experimental Protocol: Preparation of a 100 mM
Morin Hydrate Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of Morin hydrate in DMSO,
a common solvent for in vitro studies.
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Materials and Reagents:

Morin hydrate powder (=98% purity)

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials (amber or covered in foil)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips
Procedure:

o Preparation: In a biological safety cabinet or a designated clean area, allow the Morin
hydrate powder and DMSO to come to room temperature.

» Weighing: Using a calibrated analytical balance, carefully weigh out 3.20 mg of Morin
hydrate powder and transfer it to a sterile microcentrifuge tube.

e Dissolution: Add 100 pL of sterile DMSO to the microcentrifuge tube containing the Morin
hydrate powder.

e Mixing: Cap the tube tightly and vortex the solution for 1-2 minutes until the Morin hydrate is
completely dissolved. The solution should be clear and yellow.

» Storage: Aliquot the 100 mM stock solution into smaller, single-use volumes in sterile, light-
protected microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at
-20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

Workflow for Morin Hydrate Stock Solution Preparation
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Workflow for Morin Hydrate Stock Solution Preparation

Weigh 3.20 mg
Morin Hydrate Powder

Add 100 pL
Sterile DMSO

Vortex until
Completely Dissolved
Aliquot into
Single-Use Tubes
(Store at -20°C or -80°C)
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Key Signaling Pathways Modulated by Morin Hydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for Morin Hydrate Stock Solution Preparation
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2884138#protocol-for-morin-hydrate-stock-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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